2-(5-Formyl-1H-pyrrol-2-yl)-N-spiro[2.5]octan-2-ylacetamide

• IUPAC Name: 2-(5-formyl-1H-pyrrol-2-yl)-N-spiro[2.5]octan-2-ylacetamide
• InChI: InChI=1S/C15H20N2O2/c18-10-12-5-4-11(16-12)8-14(19)17-13-9-15(13)6-2-1-3-7-15/h4-5,10,13,16H,1-3,6-9H2,(H,17,19)
• InChI Key: FJCZIOBTDBITEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC2NC(=O)CC3=CC=C(N3)C=O
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

Pyrrole is a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

The synthesis of related compounds, such as enaminones, involves reacting the corresponding alkyl 2-(2-formyl-1H-pyrrol-1-yl)acetates, 2-(2-formyl-1H-pyrrol-1-yl)acetonitrile, and 2-(2-formyl-1H-pyrrol-1-yl)acetophenones with DMFDMA.

Molecular Structure Analysis

Pyrrole-containing analogs are considered a potential source of biologically active compounds that contain a significant set of advantageous properties.

Chemical Reactions Analysis

In a study, a new series of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N’-(2-(substituted)acetyl) benzohydrazides were prepared and underwent thorough characterization and evaluation for antibacterial activity.

Mechanism of Action

The synthesized compounds underwent further testing for in vitro inhibition of enoyl ACP reductase and DHFR enzymes. The results revealed binding interactions with both the dihydrofolate reductase and enoyl ACP reductase active sites.

Future Directions

In a study, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide was found to increase monoclonal antibody production. This suggests that further structural optimization of 2,5-dimethylpyrrole derivatives could lead to improved production and quality control of monoclonal antibodies.